Cas no 90071-84-4 (L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl-)

• Product Name: L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl-
• CAS No: 90071-84-4
• MF: C₂₀H₃₇N₇O₆S
• MW: 503.616082906723
• CID: 794745
• PubChem ID: 71430437
• Update Time: 2025-04-19

L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl-
• (2S)-2-amino-N-[(2S)-4-amino-1-[[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1,4-dioxobutan-2-yl]pentanediamide
• L-Glutaminyl-L-asparaginyl-L-leucyl-L-methioninamide
• DTXSID40849056
• 90071-84-4

• Inchi： 1S/C20H37N7O6S/c1-10(2)8-13(19(32)25-12(17(24)30)6-7-34-3)27-20(33)14(9-16(23)29)26-18(31)11(21)4-5-15(22)28/h10-14H,4-9,21H2,1-3H3,(H2,22,28)(H2,23,29)(H2,24,30)(H,25,32)(H,26,31)(H,27,33)/t11-,12-,13-,14-/m0/s1
• InChI Key： QGVWOOWVFHPLIF-XUXIUFHCSA-N
• SMILES： S(C)CC[C@@H](C(N)=O)NC([C@H](CC(C)C)NC([C@H](CC(N)=O)NC([C@H](CCC(N)=O)N)=O)=O)=O

Computed Properties

• Exact Mass: 503.25260310g/mol
• Monoisotopic Mass: 503.25260310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 17
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 268Ų